Cas no 2228391-51-1 (2-amino-4-(4-fluorophenyl)pentan-1-ol)

• Product Name: 2-amino-4-(4-fluorophenyl)pentan-1-ol
• CAS No: 2228391-51-1
• MF: C₁₁H₁₆FNO
• MW: 197.24924659729
• CID: 6258783
• PubChem ID: 165759938
• Update Time: 2025-05-22

2-amino-4-(4-fluorophenyl)pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(4-fluorophenyl)pentan-1-ol
• 2228391-51-1
• EN300-1770324

• Inchi： 1S/C11H16FNO/c1-8(6-11(13)7-14)9-2-4-10(12)5-3-9/h2-5,8,11,14H,6-7,13H2,1H3
• InChI Key： CODBGZMTGIYLOR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)CC(CO)N

Computed Properties

• Exact Mass: 197.121592296g/mol
• Monoisotopic Mass: 197.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-4-(4-fluorophenyl)pentan-1-ol

Exploring the Potential of 2-amino-4-(4-fluorophenyl)pentan-1-ol: A Comprehensive Overview

The compound 2-amino-4-(4-fluorophenyl)pentan-1-ol, identified by the CAS registry number CAS No. 2228391-51-1, has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields. This article delves into the latest research findings, structural insights, and potential uses of this compound, providing a comprehensive understanding of its significance in modern chemistry and materials science.

Structural Analysis and Physical Properties

The molecular structure of 2-amino-4-(4-fluorophenyl)pentan-1-ol is characterized by a pentanol backbone with an amino group at position 2 and a fluorophenyl substituent at position 4. This arrangement imparts unique electronic and steric properties to the molecule, making it versatile for various chemical reactions. Recent studies have highlighted the importance of the amino group in facilitating hydrogen bonding, which significantly influences the compound's solubility and reactivity. The fluorophenyl group, on the other hand, introduces electron-withdrawing effects, enhancing the molecule's stability and reactivity in certain environments.

Synthesis and Characterization

The synthesis of 2-amino-4-(4-fluorophenyl)pentan-1-ol involves a multi-step process that typically begins with the alkylation of an appropriate amino alcohol precursor. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Characterization techniques such as NMR spectroscopy, IR spectroscopy, and X-ray crystallography have been instrumental in confirming the compound's structure and purity. These studies have also revealed insights into its crystalline behavior and thermal stability, which are critical for industrial applications.

Applications in Drug Development

2-amino-4-(4-fluorophenyl)pentan-1-ol has shown promise in the pharmaceutical industry as a potential lead compound for drug development. Its amino group can act as a nucleophile in various bioconjugation reactions, making it a valuable intermediate in peptide synthesis. Recent research has explored its role as a chiral building block for constructing complex molecules with specific stereochemical properties. Additionally, its fluorophenyl group contributes to enhanced pharmacokinetic profiles, making it an attractive candidate for drug delivery systems.

Environmental Impact and Sustainability

In line with growing concerns about environmental sustainability, researchers have investigated the eco-friendly synthesis and degradation pathways of 2-amino-4-(4-fluorophenyl)pentan-1 -ol. Studies have demonstrated that this compound can be synthesized using renewable resources such as plant-based feedstocks, reducing reliance on petrochemicals. Furthermore, its biodegradability under controlled conditions suggests that it poses minimal risk to aquatic ecosystems when properly managed.

Recent Research Findings

The latest studies on CAS No. 2228391 -51 -1 have focused on its role in advanced materials science applications. For instance, researchers have explored its use as a building block for creating stimuli-responsive polymers that can adapt to changes in temperature or pH levels. These polymers hold potential applications in sensors, drug delivery systems, and smart textiles.

In conclusion, 2-amino -4 -(4 -fluorophenyl ) pentan -1 -ol , or CAS No . 2228391 -51 -1 , represents a versatile compound with diverse applications across multiple disciplines . By leveraging cutting-edge research findings , this compound continues to pave new avenues for innovation in chemistry , materials science , and pharmaceuticals . As further studies unfold , its full potential will undoubtedly be realized , contributing significantly to both academic knowledge and industrial advancements .